molecular formula C15H24 B1170158 CEPHALOMYCIN CAS No. 11005-92-8

CEPHALOMYCIN

Cat. No. B1170158
CAS RN: 11005-92-8
InChI Key:
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Description

Cephamycins are a group of β-lactam antibiotics, very similar to cephalosporins . They are based upon the cephem nucleus . Unlike most cephalosporins, cephamycins are a very efficient antibiotic against anaerobic microbes . They were originally produced by Streptomyces, but synthetic ones have also been produced . Cephamycins possess a methoxy group at the 7-alpha position .


Synthesis Analysis

Cephamycin C is an extracellular broad spectrum β-lactam antibiotic produced by Streptomyces clavuligerus, S. cattleya and Nocardia lactamdurans . Different substrates for solid-state fermentation were screened for maximum cephamycin C production by S. clavuligerus NT4 .


Molecular Structure Analysis

The molecular structure of cephalosporin can be altered in various ways to improve in vitro stability, anti-bacterial activity and resistance against β-lactamases .


Chemical Reactions Analysis

Cephalomycin, although not homogeneous, was supposed to be an acidic polypeptide, being precipitated at the pH range 25 as a brownish amorphous powder . It is non-dialysable, insoluble in organic solvents, and is inactivated when incubated with trypsin .

Mechanism of Action

Cephamycins have been shown to be stable against extended-spectrum beta-lactamase (ESBL) producing organisms . They inhibit enzymes in the cell wall of susceptible bacteria, disrupting cell wall synthesis .

Safety and Hazards

Cephalosporins are generally safe for most people, including those who are pregnant . They can enter breast milk and may alter bowel flora of the infant .

Future Directions

Cephalosporins are the largest group of beta-lactam antibiotics, cover a broad range of organisms, are generally well-tolerated, are easy to administer, and are thus frequently used . The classification, spectrum of activity, and pharmacology of the cephalosporins will be reviewed in the future .

properties

CAS RN

11005-92-8

Product Name

CEPHALOMYCIN

Molecular Formula

C15H24

Molecular Weight

0

synonyms

CEPHALOMYCIN

Origin of Product

United States

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